Cas no 26759-52-4 (Benzo[b]thiophene-2-carboxylicacid, 3-hydroxy-5-nitro-, methyl ester)

• Product Name: Benzo[b]thiophene-2-carboxylicacid, 3-hydroxy-5-nitro-, methyl ester
• CAS No: 26759-52-4
• MF: C₁₀H₇NO₅S
• MW: 253.231281518936
• CID: 274533
• PubChem ID: 54728672
• Update Time: 2025-04-19

Benzo[b]thiophene-2-carboxylicacid, 3-hydroxy-5-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 3-hydroxy-5-nitro-, methyl ester
• methyl 3-hydroxy-5-nitro-2H-1-benzothiophene-3-carboxylate
• methyl 3-hydroxy-5-nitro-2H-benzothiophene-3-carboxylate
• Methyl 3-hydroxy-5-nitrobenzo(b)thiophene-3-carboxylate
• 26759-52-4
• SCHEMBL9920133
• methyl 3-oxidanyl-5-[oxidanyl(oxidanylidene)-$l^{4}-azanyl]-1-benzothiophene-2-carboxylate
• methyl 3-hydroxy-5-nitrobenzo[b]thiophene-2-carboxylate
• METHYL 3-HYDROXY-5-NITRO-1-BENZOTHIOPHENE-2-CARBOXYLATE
• EINECS 247-972-4
• JYR
• GYYAQCMJASDSIH-UHFFFAOYSA-N

• Inchi： 1S/C10H7NO5S/c1-16-10(13)9-8(12)6-4-5(11(14)15)2-3-7(6)17-9/h2-4,12H,1H3
• InChI Key： GYYAQCMJASDSIH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C=C(C=CC1=2)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 255.02017
• Monoisotopic Mass: 253.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.567
• Boiling Point: 409.9°Cat760mmHg
• Flash Point: 201.7°C
• Refractive Index: 1.671
• PSA: 89.67